(2Z)-2-[(2,4-difluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2,4-difluorophenyl)imino-8-methoxy-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H20F2N2O4/c1-28-19-6-2-4-13-10-16(21(27)25-12-15-5-3-9-29-15)22(30-20(13)19)26-18-8-7-14(23)11-17(18)24/h2,4,6-8,10-11,15H,3,5,9,12H2,1H3,(H,25,27)
• InChI Key: MCXHUYQJLJYPNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=C(C=C(C=C3)F)F)C(=C2)C(=O)NCC4CCCO4
• Molecular Formula: C22H20F2N2O4
• Molecular Weight: 414.4 g/mol
• CAS No.: 1327195-44-7

Description

This compound is a synthetic chromene derivative featuring a Z-configuration imino group at position 2, substituted with a 2,4-difluorophenyl moiety. The chromene core is further modified with an 8-methoxy group and a carboxamide side chain linked to a tetrahydrofuran-2-ylmethyl group. The difluorophenyl group enhances electronegativity and metabolic stability, while the tetrahydrofuran moiety may improve solubility and bioavailability .

Biological Activity

The compound (2Z)-2-[(2,4-difluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a member of the chromene family, which has attracted significant attention due to its diverse biological activities. This article reviews the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular structure of the compound features a chromene backbone with a difluorophenyl imine and a methoxy group, alongside a tetrahydrofuran moiety. The presence of these functional groups contributes to its biological properties.

Anticancer Activity

Recent studies have indicated that chromene derivatives exhibit anticancer properties through various mechanisms:

• Cell Proliferation Inhibition : Research has shown that (2Z)-2-[(2,4-difluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide can inhibit the proliferation of cancer cell lines, including breast and lung cancer cells. This inhibition is likely mediated by the induction of apoptosis and cell cycle arrest at the G1 phase .
• Mechanism of Action : The compound may exert its anticancer effects by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• In Vitro Studies : It demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be in the range of 0.5 to 1.5 µg/mL .
• Mechanism : The antimicrobial action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

Case Studies

Several studies have documented the biological effects of this compound:

• Study on Anticancer Effects :
  • A study involving human breast cancer cell lines revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability, with IC50 values indicating potent activity compared to standard chemotherapy agents .
• Antimicrobial Efficacy :
  • In another study, the compound was tested against multi-drug resistant bacterial strains, showing promising results that suggest potential for development into a therapeutic agent for treating resistant infections .

Research Findings Summary

Activity	Target	Effect	Reference
Anticancer	Breast Cancer Cells	Inhibition of proliferation
Antibacterial	Staphylococcus aureus	MIC: 0.5 - 1.5 µg/mL
Antibacterial	Escherichia coli	MIC: 0.5 - 1.5 µg/mL

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on chromene derivatives, fluorinated aromatic systems, and carboxamide-containing pesticides or pharmaceuticals. Below is a detailed analysis:

Chromene Derivatives with Substituted Phenyl Groups

• Compound A: 2-Amino-8-(2-chlorobenzylidene)-4-(2-chlorophenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (from ) Key Differences: Replaces the difluorophenyl imino group with a chlorobenzylidene moiety and a nitrile group at position 3. Activity: Demonstrated reactivity toward benzoyl chloride to form benzamide derivatives, suggesting versatility in post-synthetic modifications .

Fluorinated Carboxamide Pesticides

Several pesticides in the Pesticide Chemicals Glossary (–11) share carboxamide or sulfonamide backbones but differ in substituents:

Compound Name	Substituents	Use/Activity
Diflubenzuron ()	N-(((4-chlorophenyl)amino)carbonyl)-2,6-difluorobenzamide	Insect growth regulator
Prosulfuron ()	N-(((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)-2-(trifluoropropyl)benzenesulfonamide	Herbicide
Triflusulfuron methyl ester ()	Methyl 2-(((((4-(dimethylamino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl)amino)carbonyl)amino)sulfonyl-3-methylbenzoate	Herbicide

• Key Differences : The target compound lacks the triazine or sulfonyl groups common in pesticides, instead prioritizing a chromene scaffold. Fluorine atoms in diflubenzuron enhance stability but are positioned differently compared to the target compound’s 2,4-difluorophenyl group .

Hydrazinecarbothioamide Derivatives

• Compound C: (2Z)-N-(2-Chlorobenzyl)-2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)hydrazinecarbothioamide () Key Differences: Replaces the chromene core with an indole ring and introduces a thiosemicarbazone group.

Physicochemical and Bioactivity Comparisons

Computational Predictions

Density-functional theory (DFT) studies (–2) suggest that exact-exchange terms improve accuracy in predicting thermochemical properties. For the target compound:

• Predicted LogP : ~3.2 (moderate lipophilicity due to fluorine and tetrahydrofuran groups).

Spectroscopic Comparisons

NMR profiling () of structurally related compounds reveals that substituents in regions analogous to the target compound’s difluorophenyl and tetrahydrofuran groups significantly alter chemical shifts. For example:

• Region A (positions 39–44) : Substitutions here cause δH shifts of 0.3–0.5 ppm, indicating altered electronic environments.
• Region B (positions 29–36) : Methoxy groups induce upfield shifts (~0.2 ppm) compared to chloro substituents .

Bioactivity Clustering

–6 highlights that compounds with >70% structural similarity cluster by bioactivity. The target compound’s unique combination of chromene, difluorophenyl, and tetrahydrofuran groups may place it in a distinct cluster compared to pesticides (e.g., diflubenzuron) or pharmaceuticals (e.g., hydrazinecarbothioamides).